Cas no 340148-60-9 (diethyl 2-bromo-5-chloroterephthalate)

• Product Name: diethyl 2-bromo-5-chloroterephthalate
• CAS No: 340148-60-9
• MF: C₁₂H₁₂BrClO₄
• MW: 335.578282356262
• CID: 1461036
• PubChem ID: 18004221
• Update Time: 2025-04-20

diethyl 2-bromo-5-chloroterephthalate Chemical and Physical Properties

Names and Identifiers

• diethyl 2-bromo-5-chloroterephthalate
• MFCD12407164
• 340148-60-9
• 1,4-diethyl 2-bromo-5-chlorobenzene-1,4-dicarboxylate
• diethyl2-bromo-5-chloroterephthalate
• SCHEMBL1560843
• DB-319143
• Diethyl 2-bromo-5-chlorobenzene-1,4- dicarboxylate
• diethyl 2-bromo-5-chlorobenzene-1,4-dicarboxylate
• 2-Bromo-5-chloroterephthalic acid diethyl ester
• AKOS015890458

• Inchi： 1S/C12H12BrClO4/c1-3-17-11(15)7-6-10(14)8(5-9(7)13)12(16)18-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： UAEJDZNOMOQBMF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OCC)C(=CC=1C(=O)OCC)Cl

Computed Properties

• Exact Mass: 333.96076
• Monoisotopic Mass: 333.96075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives